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Compound of Interest

Compound Name: 2,2,7-Trimethyloctane

Cat. No.: B14549899

Application Note & Protocol
Audience: Researchers, scientists, and lubricant development professionals.
Introduction

The quest for advanced lubricants with superior performance characteristics necessitates the
exploration of novel synthetic base stocks. Highly branched alkanes, such as 2,2,7-
trimethyloctane, present a compelling profile for consideration due to their potential for
excellent thermal and oxidative stability, low volatility, and favorable viscometric properties. This
document outlines a comprehensive suite of protocols for the systematic evaluation of 2,2,7-
trimethyloctane as a candidate for a high-performance lubricant base oil. The methodologies
described herein adhere to internationally recognized ASTM standards to ensure data accuracy
and comparability.

Physicochemical Properties of 2,2,7-
Trimethyloctane

A foundational understanding of the intrinsic properties of a candidate base stock is paramount.
The following table summarizes the known physicochemical properties of 2,2,7-
trimethyloctane.
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Property Value

Molecular Formula CiiH24

Molecular Weight 156.31 g/mol

IUPAC Name 2,2, 7-trimethyloctane
CAS Number 62016-29-9

Boiling Point Data not readily available
Density Data not readily available

Experimental Evaluation Workflow

The systematic evaluation of a novel lubricant base stock involves a series of standardized
tests to characterize its performance under various conditions. The following diagram illustrates
the logical workflow for the comprehensive assessment of 2,2,7-trimethyloctane.
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Fig. 1: Experimental workflow for evaluating 2,2,7-trimethyloctane.

Experimental Protocols

The following sections provide detailed protocols for the key experiments required to evaluate
the performance of 2,2,7-trimethyloctane as a lubricant base stock. For each protocol, a
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commercially available Group IV Polyalphaolefin (PAO) of similar viscosity grade should be
used as a reference fluid for comparative analysis.

Protocol 1: Kinematic Viscosity and Viscosity Index

Objective: To determine the kinematic viscosity of 2,2,7-trimethyloctane at 40°C and 100°C
and calculate its viscosity index (VI).

Standard: ASTM D445 (Kinematic Viscosity) and ASTM D2270 (Viscosity Index Calculation).[1]
[21[3][4][5]

Apparatus:

Calibrated glass capillary viscometer (e.g., Ubbelohde type).

Constant temperature bath, capable of maintaining temperatures within £0.02°C.

Thermometer with an accuracy of £0.01°C.

Timer with a resolution of 0.1 seconds.

Procedure:

o Select a viscometer with a capillary size appropriate for the expected viscosity of the sample.

o Charge the viscometer with the 2,2,7-trimethyloctane sample, ensuring no air bubbles are
present.

o Place the charged viscometer in the constant temperature bath set to 40°C and allow it to
equilibrate for at least 30 minutes.

» Using suction, draw the sample up through the capillary to a point above the upper timing
mark.

o Release the suction and measure the time it takes for the leading edge of the meniscus to
pass from the upper to the lower timing mark.
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» Repeat the measurement until at least two consecutive flow times agree within the specified
tolerance.

o Calculate the kinematic viscosity at 40°C by multiplying the average flow time by the
viscometer calibration constant.

» Repeat steps 3-7 with the constant temperature bath set to 100°C.

e Using the kinematic viscosities at 40°C and 100°C, calculate the Viscosity Index (VI)
according to the tables and formulas provided in ASTM D2270.

Data Presentation:

Kinematic Kinematic
Sample Viscosity @ 40°C Viscosity @ 100°C Viscosity Index (VI)
(cSt) (cSt)

2,2,7-Trimethyloctane

Reference PAO

Protocol 2: Pour Point Determination

Objective: To determine the lowest temperature at which 2,2,7-trimethyloctane will continue to
flow.

Standard: ASTM D97.[6][7][8][9][10]

Apparatus:

e Pour point test jar.

e Thermometer.

e Cooling bath(s) capable of reaching temperatures down to -60°C or lower.

Procedure:
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o Pour the 2,2,7-trimethyloctane sample into the test jar to the marked level.
e Heat the sample to a temperature of at least 45°C to dissolve any wax crystals.
e Cool the sample at a specified rate in a series of cooling baths.

o Atevery 3°C interval, remove the test jar from the cooling bath and tilt it to ascertain if the

sample flows.

e The test is complete when the sample shows no movement when the jar is held horizontally

for 5 seconds.

e The pour point is recorded as 3°C above the temperature at which the sample ceased to
flow.[8]

Data Presentation:

Sample Pour Point (°C)

2,2, 7-Trimethyloctane

Reference PAO

Protocol 3: Oxidation Stability (RPVOT)

Objective: To evaluate the resistance of 2,2,7-trimethyloctane to oxidation under accelerated

conditions.

Standard: ASTM D2272 (Rotating Pressure Vessel Oxidation Test - RPVOT).[11][12][13][14]
[15]

Apparatus:
» Rotating pressure vessel apparatus.
e Oxygen supply.

o Constant temperature bath (150°C).
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e Pressure recorder.
Procedure:

e Place a 50g sample of 2,2,7-trimethyloctane, 5g of distilled water, and a polished copper

catalyst coil into the pressure vessel.
o Seal the vessel and charge it with oxygen to a pressure of 90 psi (620 kPa).

o Immerse the vessel in the constant temperature bath maintained at 150°C and begin rotating
it at 100 rpm.

o Continuously monitor and record the pressure inside the vessel.

e The test is concluded when the pressure drops by 25.4 psi (175 kPa) from the maximum
pressure reached.

e The RPVOT result is the time in minutes required to reach this pressure drop.

Data Presentation:

Sample RPVOT Result (minutes)

2,2,7-Trimethyloctane

Reference PAO

Protocol 4: Volatility (Noack Test)

Objective: To determine the evaporative loss of 2,2,7-trimethyloctane under high-temperature
conditions.

Standard: ASTM D5800.[16][17][18][19][20]
Apparatus:
o Noack volatility test apparatus.

e Analytical balance with 0.001g precision.
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» Constant temperature heating block (250°C).
Procedure:
o Accurately weigh a sample of 2,2,7-trimethyloctane into the test crucible.

o Place the crucible in the heating block, which is maintained at a constant temperature of
250°C.

o A constant flow of air is passed over the sample for a period of 60 minutes to simulate
conditions within an engine.[17]

o After 60 minutes, remove the crucible, allow it to cool to room temperature in a desiccator,
and re-weigh it.

o The Noack volatility is the percentage of mass lost during the test.

Data Presentation:

Sample Noack Volatility (% weight loss)

2,2, 7-Trimethyloctane

Reference PAO

Protocol 5: Wear Preventive Characteristics (Four-Ball
Method)

Objective: To assess the ability of 2,2,7-trimethyloctane to protect against wear under sliding

contact.

Standard: ASTM D4172.[21][22][23][24][25]
Apparatus:

» Four-Ball Wear Test Machine.

o Steel balls (AISI 52100 steel).
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» Microscope for measuring wear scars.

Procedure:

e Thoroughly clean the steel balls and the test cup.

o Arrange three steel balls in the test cup and clamp them in place.

e Pour the 2,2,7-trimethyloctane sample over the three balls until they are fully submerged.

» Place the fourth ball in the chuck of the test machine.

o Assemble the test cup into the machine and apply the specified load (e.g., 40 kgf).

» Heat the sample to the test temperature (e.g., 75°C).

e Rotate the top ball at a specified speed (e.g., 1200 rpm) for a set duration (e.g., 60 minutes).

o After the test, disassemble the apparatus, clean the three lower balls, and measure the
diameter of the wear scars on each ball using the microscope.

e The average wear scar diameter is reported in millimeters.

Data Presentation:

= | Test Conditions (Load, Average Wear Scar
ample
- Temp, Speed, Time) Diameter (mm)

40 kgf, 75°C, 1200 rpm, 60

2,2, 7-Trimethyloctane )
min

40 kgf, 75°C, 1200 rpm, 60
min

Reference PAO

Conclusion

The systematic application of these standardized protocols will generate a comprehensive
dataset to thoroughly evaluate the potential of 2,2,7-trimethyloctane as a high-performance
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synthetic lubricant base stock. A comparative analysis of the data against a well-characterized
reference fluid like a PAO will provide a clear indication of its strengths and weaknesses,
guiding further research and development efforts in the field of lubricant formulation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. ASTM D445 - eralytics [eralytics.com]

. ASTM D445 — SPL [spllabs.com]

. ASTM D445 | Anton Paar Wiki [wiki.anton-paar.com]

. Oil Viscosity - How It's Measured and Reported [machinerylubrication.com]
. tamson-instruments.com [tamson-instruments.com]

.ASTM D97 (Pour Point) — SPL [spllabs.com]

. store.astm.org [store.astm.org]

. precisionlubrication.com [precisionlubrication.com]

°
© 0] ~ » &) EaN w N -

. Support.newgatesimms.com [support.newgatesimms.com]
e 10. ASTM D97 Test Method for Pour Point | Ayalytcial [ayalytical.com]

e 11. RPVOT (ASTM D2272): Why Oxidation Stability Testing Matters More Than Ever -
TestOil [testoil.com]

e 12. dl.astm.org [dl.astm.org]

e 13. petrocanadalubricants.com [petrocanadalubricants.com]
e 14, focuslab.co.th [focuslab.co.th]

e 15. lin-tech.ch [lin-tech.ch]

e 16. vyscocity.com [vyscocity.com]

e 17. Noack volatility test - Wikipedia [en.wikipedia.org]

e 18. testinglab.com [testinglab.com]

© 2025 BenchChem. All rights reserved. 10/11 Tech Support


https://www.benchchem.com/product/b14549899?utm_src=pdf-custom-synthesis
https://eralytics.com/standards/astm-d445/
https://spllabs.com/astm-d445/
https://wiki.anton-paar.com/za-en/basic-of-viscometry/astm-d445/
https://www.machinerylubrication.com/Read/411/oil-viscosity
https://tamson-instruments.com/methods/astm-d445-ip71
https://spllabs.com/fuels-lubricants-tests/astm-d97-pour-point/
https://store.astm.org/d0097-17br22.html
https://precisionlubrication.com/articles/pour-point-temperature/
https://support.newgatesimms.com/pour-point-test-astm-d-97/
https://ayalytical.com/methods/astm-d97/
https://testoil.com/routine-testing/rpvot-astm-d2272/
https://testoil.com/routine-testing/rpvot-astm-d2272/
https://dl.astm.org/stps/book/303/chapter/70395/Modernizing-ASTM-D2272-RPVOT-Criteria-for-Long
https://petrocanadalubricants.com/-/media/pdfs/white-papers/turboflo/turboflo-lv_whitepaper-e.ashx
https://www.focuslab.co.th/pdf/rpvot.pdf
https://www.lin-tech.ch/pdf/os197000eng.pdf
https://vyscocity.com/oil-standards/astm-d5800/
https://en.wikipedia.org/wiki/Noack_volatility_test
https://www.testinglab.com/astm-d5800-engine-oil-volatility-noack
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14549899?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

e 19. Supply ASTM D5800 Evaporation Loss Of Lubricating Oils By The Noack Method
Wholesale Factory - KAYCAN INSTRUMENT (Dalian) Co.,Ltd [kaycanlab.com]

e 20. Engine Oil Volatility and ASTM D5800 - The Past, Present and Future - Savant Labs
[savantlab.com]

e 21. store.astm.org [store.astm.org]

e 22. petrolube.com [petrolube.com]

o 23. standards.iteh.ai [standards.iteh.ali]

o 24. Tribological Testing by 4 Ball Methods | Nye Lubricants [nyelubricants.com]
o 25. Wear Preventive Characteristics - Savant Labs [savantlab.com]

 To cite this document: BenchChem. [Evaluating 2,2,7-Trimethyloctane as a Novel Synthetic
Lubricant Base Stock]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b14549899#use-of-2-2-7-trimethyloctane-in-lubricant-
formulation-research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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